Cas no 1083196-26-2 (Pyrrolo[1,2-a]pyrimidine-6-carboxylic acid)

• Product Name: Pyrrolo[1,2-a]pyrimidine-6-carboxylic acid
• CAS No: 1083196-26-2
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD11870737
• CID: 1034798
• PubChem ID: 45356733
• Update Time: 2025-05-20

Pyrrolo[1,2-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrimidine-6-carboxylic acid
• SB30525
• 1083196-26-2
• SCHEMBL3250642
• CS-0341850
• EN300-1601914
• DTXSID50669924
• Lithium (+) Pyrrolo[1,2-a]pyrimidine-6-carboxylic acid
• DB-231729
• Pyrrolo[1,2-a]pyrimidine-6-carboxylicacid
• 6-Carboxypyrrolo[1,2-a]pyrimidine
• MFCD11870737
• AKOS015945818

• MDL： MFCD11870737
• Inchi： 1S/C8H6N2O2/c11-8(12)6-2-3-7-9-4-1-5-10(6)7/h1-5H,(H,11,12)
• InChI Key： WYHFPYZZMNSIEW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2N=CC=CN21)=O

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on Pyrrolo[1,2-a]pyrimidine-6-carboxylic acid

Recent Advances in Pyrrolo[1,2-a]pyrimidine-6-carboxylic Acid (CAS: 1083196-26-2) and Its Applications in Chemical Biology and Medicine

Pyrrolo[1,2-a]pyrimidine-6-carboxylic acid (CAS: 1083196-26-2) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This scaffold serves as a critical building block for the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The unique structural features of this compound, such as its fused bicyclic system and carboxylic acid functionality, make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of Pyrrolo[1,2-a]pyrimidine-6-carboxylic acid as a key intermediate in the synthesis of novel kinase inhibitors. For instance, researchers have utilized this compound to develop selective inhibitors of protein kinases involved in cancer progression, such as EGFR and BRAF. The carboxylic acid moiety allows for further derivatization, enabling the introduction of various pharmacophores to enhance binding affinity and selectivity. These advancements underscore the compound's importance in targeted cancer therapy.

In addition to its role in kinase inhibition, Pyrrolo[1,2-a]pyrimidine-6-carboxylic acid has shown promise in the development of antiviral agents. A 2023 study demonstrated that derivatives of this compound exhibit potent activity against RNA viruses, including SARS-CoV-2. The researchers attributed this activity to the compound's ability to interfere with viral replication machinery, suggesting its potential as a broad-spectrum antiviral agent. Further optimization of these derivatives is underway to improve their pharmacokinetic properties and therapeutic efficacy.

Another notable application of Pyrrolo[1,2-a]pyrimidine-6-carboxylic acid is in the field of anti-inflammatory drug development. Recent preclinical studies have revealed that certain derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. These findings open new avenues for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to selectively target inflammatory mediators while minimizing side effects makes it a promising candidate for further investigation.

The synthesis and characterization of Pyrrolo[1,2-a]pyrimidine-6-carboxylic acid have also seen significant advancements. Recent methodologies have focused on improving the yield and purity of the compound through innovative catalytic processes and green chemistry approaches. For example, a 2022 study reported a novel one-pot synthesis route using palladium-catalyzed cross-coupling reactions, which significantly reduced the number of steps and improved overall efficiency. These developments are critical for scaling up production and facilitating its use in large-scale drug discovery programs.

In conclusion, Pyrrolo[1,2-a]pyrimidine-6-carboxylic acid (CAS: 1083196-26-2) represents a highly versatile scaffold with broad applications in chemical biology and medicine. Its role in the development of kinase inhibitors, antiviral agents, and anti-inflammatory compounds highlights its potential to address unmet medical needs. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its derivatives for clinical use. As such, this compound remains a focal point of interest for researchers in the field of drug discovery and development.